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Compound of Interest

Compound Name:
ethyl 5-cyclopropyl-1H-pyrazole-3-

carboxylate

Cat. No.: B169076 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate is a heterocyclic organic compound featuring

a pyrazole core substituted with a cyclopropyl group and an ethyl carboxylate moiety. The

pyrazole scaffold is a prominent structural motif in medicinal chemistry, known for its diverse

pharmacological activities. This document provides a comprehensive overview of the chemical

properties, synthesis, and potential biological significance of ethyl 5-cyclopropyl-1H-
pyrazole-3-carboxylate, tailored for professionals in chemical and pharmaceutical research.

Chemical Structure and Properties
The chemical identity and key properties of ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate
are summarized below.

Structure:

Table 1: Chemical Identifiers and Physical Properties
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Property Value

CAS Number 133261-06-0

Molecular Formula C₉H₁₂N₂O₂

Molecular Weight 180.21 g/mol

Melting Point 90-92 °C

Boiling Point 352.0 °C (Predicted)

Density 1.256 g/cm³ (Predicted)

Synthesis
The synthesis of ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate typically proceeds via a

two-step process, beginning with the formation of a β-ketoester intermediate, followed by a

cyclization reaction with hydrazine.

Experimental Protocol
Step 1: Synthesis of Ethyl 4-cyclopropyl-3-oxobutanoate (Intermediate)

A detailed experimental protocol for the synthesis of the precursor, ethyl 4-cyclopropyl-3-

oxobutanoate (CAS: 630399-84-7), is not readily available in the searched literature. However,

a general approach involves the acylation of a cyclopropyl methyl ketone derivative or a related

synthetic equivalent.

Step 2: Synthesis of Ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate

The following is a generalized procedure based on the synthesis of similar pyrazole derivatives.

[1][2]

Materials:

Ethyl 4-cyclopropyl-3-oxobutanoate

Hydrazine hydrate
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Glacial acetic acid

Ethanol

Procedure:

A solution of ethyl 4-cyclopropyl-3-oxobutanoate (1 equivalent) is prepared in ethanol.

To this solution, hydrazine hydrate (1-1.2 equivalents) is added, followed by a catalytic

amount of glacial acetic acid.

The reaction mixture is heated to reflux and monitored by thin-layer chromatography (TLC)

until the starting material is consumed.

Upon completion, the reaction mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The resulting crude product is purified by recrystallization from a suitable solvent (e.g.,

ethanol or ethyl acetate) to yield ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate as a

solid.

Potential Applications in Drug Discovery
Pyrazole derivatives are a well-established class of compounds in medicinal chemistry,

exhibiting a broad spectrum of biological activities, including anti-inflammatory, analgesic,

anticancer, and antimicrobial properties.[3][4][5] The presence of the cyclopropyl group in ethyl
5-cyclopropyl-1H-pyrazole-3-carboxylate is significant, as this moiety is often incorporated

into drug candidates to enhance metabolic stability, binding affinity, and potency.

Anti-inflammatory Activity
Many pyrazole-based compounds exert their anti-inflammatory effects through the inhibition of

cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins.[6][7]

Anticancer Activity
The anticancer mechanisms of pyrazole derivatives are diverse and can involve the inhibition

of various protein kinases, disruption of microtubule dynamics, and interaction with DNA.[4][8]
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Visualizations
Synthesis Workflow
The following diagram illustrates the general synthetic pathway to ethyl 5-cyclopropyl-1H-
pyrazole-3-carboxylate.

Step 1: Precursor Synthesis

Step 2: Cyclization

Ethyl Acetoacetate Derivative

Ethyl 4-cyclopropyl-3-oxobutanoate
(Intermediate)

Acylation

Cyclopropyl Acylating Agent

Ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate
(Final Product)

Reaction with Hydrazine

Hydrazine Hydrate

Click to download full resolution via product page

A generalized synthetic workflow for ethyl 5-cyclopropyl-1H-pyrazole-3-carboxylate.

Potential Mechanism of Anti-inflammatory Action
This diagram depicts a plausible mechanism of action for pyrazole derivatives as anti-

inflammatory agents through the inhibition of the COX pathway.
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Inflammatory Pathway Therapeutic Intervention
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(or its derivatives)

Inhibition
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A potential anti-inflammatory mechanism of action for pyrazole-based compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to Ethyl 5-cyclopropyl-1H-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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